C.I. Food Black 2
C.I. Food Black 2
Brand Name:
Vulcanchem
CAS No.:
2118-39-0
VCID:
VC0075996
InChI:
InChI=1S/C26H19N5O12S4.4Na/c27-20-12-18-13(9-23(20)46(38,39)40)10-24(47(41,42)43)25(26(18)32)31-30-22-8-7-21(17-6-3-15(44(33)34)11-19(17)22)29-28-14-1-4-16(5-2-14)45(35,36)37;;;;/h1-12,32H,27H2,(H,33,34)(H,35,36,37)(H,38,39,40)(H,41,42,43);;;;/q;4*+1/p-4
SMILES:
C1=CC(=CC=C1N=NC2=C3C=CC(=CC3=C(C=C2)N=NC4=C(C5=CC(=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])N)O)S(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
Molecular Formula:
C26-H19-N5-O13-S4.4Na
Molecular Weight:
809.7 g/mol
C.I. Food Black 2
CAS No.: 2118-39-0
Main Products
VCID: VC0075996
Molecular Formula: C26-H19-N5-O13-S4.4Na
Molecular Weight: 809.7 g/mol
CAS No. | 2118-39-0 |
---|---|
Product Name | C.I. Food Black 2 |
Molecular Formula | C26-H19-N5-O13-S4.4Na |
Molecular Weight | 809.7 g/mol |
IUPAC Name | tetrasodium;6-amino-4-hydroxy-3-[[7-sulfinato-4-[(4-sulfonatophenyl)diazenyl]naphthalen-1-yl]diazenyl]naphthalene-2,7-disulfonate |
Standard InChI | InChI=1S/C26H19N5O12S4.4Na/c27-20-12-18-13(9-23(20)46(38,39)40)10-24(47(41,42)43)25(26(18)32)31-30-22-8-7-21(17-6-3-15(44(33)34)11-19(17)22)29-28-14-1-4-16(5-2-14)45(35,36)37;;;;/h1-12,32H,27H2,(H,33,34)(H,35,36,37)(H,38,39,40)(H,41,42,43);;;;/q;4*+1/p-4 |
Standard InChIKey | SMBAGGHBUKLZPQ-IDOXDSHBSA-J |
SMILES | C1=CC(=CC=C1N=NC2=C3C=CC(=CC3=C(C=C2)N=NC4=C(C5=CC(=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])N)O)S(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+] |
Canonical SMILES | C1=CC(=CC=C1N=NC2=C3C=CC(=CC3=C(C=C2)N=NC4=C(C5=CC(=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])N)O)S(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+] |
Synonyms | Food Black 2;CI 27755 |
PubChem Compound | 92916 |
Last Modified | Nov 11 2021 |
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